Cas no 15011-28-6 (8-Quinolinol,4,5-dimethyl-)
8-Quinolinol,4,5-dimethyl- structure
Product Name:8-Quinolinol,4,5-dimethyl-
CAS No:15011-28-6
MF:C11H11NO
MW:173.211142778397
CID:232345
PubChem ID:259557
Update Time:2025-04-19
8-Quinolinol,4,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 8-Quinolinol,4,5-dimethyl-
- 4,5-dimethylquinolin-8-ol
- 4,5-Dimethyl-8-hydroxychinolin
- AC1L61BV
- AC1Q7A4M
- AR-1F8448
- CTK4C6520
- NSC89536
- SureCN1715326
- 15011-28-6
- DTXSID50293440
- NSC-89536
- SCHEMBL1715326
-
- Inchi: 1S/C11H11NO/c1-7-3-4-9(13)11-10(7)8(2)5-6-12-11/h3-6,13H,1-2H3
- InChI Key: BMSFUUKWVPJQMD-UHFFFAOYSA-N
- SMILES: OC1=CC=C(C)C2C1=NC=CC=2C
Computed Properties
- Exact Mass: 173.08413
- Monoisotopic Mass: 173.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 33.1Ų
Experimental Properties
- PSA: 33.12
- LogP: 2.55720
8-Quinolinol,4,5-dimethyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
15011-28-6 (8-Quinolinol,4,5-dimethyl-) Related Products
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- 20984-33-2(6-Methylquinolin-8-ol)
- 3846-73-9(4-Methylquinolin-8-ol)
- 4053-44-5(5-(Hydroxymethyl)quinolin-8-ol)
- 5541-67-3(Tiliquinol)
- 315228-46-7(6-Methylquinolin-3-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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